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Compound of Interest

Compound Name: Triamcinolone acetonide-d7

Cat. No.: B12354996 Get Quote

Triamcinolone Acetonide-d7: A Technical Guide
to Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for

Triamcinolone acetonide-d7. The information is compiled from various Safety Data Sheets

(SDS) to ensure a thorough understanding of the substance's properties and associated

hazards, facilitating its safe use in a research and development setting.

Substance Identification
Triamcinolone acetonide-d7 is the deuterated form of Triamcinolone acetonide, a synthetic

corticosteroid.[1] It is intended for research use, often as an internal standard for the

quantification of Triamcinolone acetonide.[2]
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Property Value

Chemical Name

(6aS,6bR,7S,8aS,8bS,11aR,12aS,12bS)-6b-

fluoro-7-hydroxy-8b-(2-hydroxyacetyl-2-

d)-6a,8a-dimethyl-10,10-bis(methyl-

d3)-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-

dodecahydro-4H-naphtho[2',1':4,5]indeno[1,2-d]

[3]dioxol-4-one

Molecular Formula C₂₄H₂₄D₇FO₆[4][5]

Molecular Weight 441.5 g/mol [4][6]

CAS Number Not Available (N/A) for the deuterated form[4]

Synonyms Triamcinolone acetonide-d7

Hazard Identification and Classification
Triamcinolone acetonide-d7 is classified as hazardous. The primary health concerns are

reproductive toxicity and organ damage through prolonged or repeated exposure. It is also

harmful if swallowed and can cause skin and eye irritation.[7]

GHS Classification Summary[7]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Pictograms:

GHS07 (Exclamation Mark), GHS08 (Health Hazard)

Signal Word: Danger[8][9]

Toxicological Data
The toxicological information for Triamcinolone acetonide-d7 is primarily based on data from

its non-deuterated analogue, Triamcinolone acetonide. Occupational exposure to even small

amounts may produce physiological effects.

Acute Toxicity Values

Route Type Species Value

Oral TDLo Mouse
90 ml/kg/9D

intermittent

Subcutaneous LD50 Rat 99 mg/kg

Subcutaneous LD50 Mouse >4 g/kg
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Experimental Protocols
The Safety Data Sheets referenced in this document provide summary toxicological data (as

presented above) but do not include detailed experimental methodologies for the cited studies.

For complete protocols, researchers should refer to the primary toxicological literature for

Triamcinolone acetonide.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

substance.

Handling Precautions:

Exposure Avoidance: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[8][10][11] Avoid contact with skin, eyes, and

clothing.[3]

Ventilation: Use only outdoors or in a well-ventilated area.[12] Ensure good

ventilation/extraction at the workplace.[9]

Hygiene: Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke when using

this product.[10][12]

Dust Formation: Avoid breathing dust.[3] Measures should be taken to prevent dust

generation and accumulation.[8]

Storage Conditions:

General: Store locked up.[9][10][11] Keep container tightly closed and store in a dry place.[3]

[8]

Temperature: Store in accordance with the information listed on the product insert, which

may include refrigeration.[10] One supplier recommends storage at -20°C under an inert

atmosphere.[6]
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Personal Protective Equipment (PPE) and
Emergency Procedures
Personal Protective Equipment:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[10]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[10] Nitrile or

other impervious gloves are recommended.

Respiratory Protection: If ventilation is inadequate, a self-contained breathing apparatus may

be necessary.[4] Avoid breathing dust, fumes, or spray.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of soap and water.[10] If skin irritation occurs, seek medical

advice.[10]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[10][12]

Accidental Release:

Wear personal protective equipment.[3]

Take up mechanically and place in appropriate containers for disposal.[3]

Avoid dust formation.[3]

Ensure adequate ventilation.[4]

Prevent entry into sewers, surface water, or ground water.[3]
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Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and the logical relationships of hazard

classifications for Triamcinolone acetonide-d7.
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Hazard Statements (H)
Precautionary Statements (P)

H360 May damage fertility or the unborn child

Prevention

P201: Obtain special instructions
P202: Do not handle until understood

P260: Do not breathe dust
P280: Wear protective equipment

 requires

Response
P308+P313: IF exposed or concerned: Get medical advice
P301+P312: IF SWALLOWED: Call a POISON CENTER Storage P405: Store locked up

Disposal P501: Dispose of contents/container to approved waste plant

 all require

H373 May cause damage to organs through prolonged or repeated exposure

 all require

H302 Harmful if swallowed

 all require

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation

 all require

Click to download full resolution via product page
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Caption: Relationship between GHS Hazard and Precautionary Statements for Triamcinolone
acetonide-d7.

Start: Receive Chemical

1. Risk Assessment
- Review SDS

- Identify Hazards (H360, H373, etc.)

2. Select PPE
- Gloves

- Eye Protection
- Lab Coat

- Respiratory Protection (if needed)

3. Handling in Controlled Area
- Use in ventilated hood
- Avoid dust generation

- Follow hygiene protocols

4. Storage
- Store locked up

- Keep container sealed
- Follow temperature requirements

After Use

Spill / Exposure Event

5. Waste Disposal
- Collect in labeled container

- Dispose via approved waste facility

Generate Waste

For Next Use

When Expired/Empty

First Aid Procedures
(as per SDS)

End of Workflow
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Click to download full resolution via product page

Caption: General workflow for safely handling Triamcinolone acetonide-d7 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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